Cas no 10602-40-1 (2-Butenoic acid,4,4-diethoxy-, ethyl ester, (Z)- (9CI))
10602-40-1 structure
Product Name:2-Butenoic acid,4,4-diethoxy-, ethyl ester, (Z)- (9CI)
CAS No:10602-40-1
MF:C10H18O4
MW:202.247523784637
CID:228157
PubChem ID:5355975
Update Time:2025-04-19
2-Butenoic acid,4,4-diethoxy-, ethyl ester, (Z)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid,4,4-diethoxy-, ethyl ester, (Z)- (9CI)
- ethyl (Z)-4,4-diethoxybut-2-enoate
- Crotonic acid, 4,4-diethoxy-,ethyl ester, cis-
- Malealdehydicacid, ethyl ester, diethyl acetal (7CI,8CI)
- DTXSID10418051
- NSC48234
- NSC-48234
- 10602-40-1
-
- Inchi: 1S/C10H18O4/c1-4-12-9(11)7-8-10(13-5-2)14-6-3/h7-8,10H,4-6H2,1-3H3/b8-7-
- InChI Key: KVCGYYRCFAZDCV-FPLPWBNLSA-N
- SMILES: O(CC)C(/C=C\C(=O)OCC)OCC
Computed Properties
- Exact Mass: 202.12054
- Monoisotopic Mass: 202.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
2-Butenoic acid,4,4-diethoxy-, ethyl ester, (Z)- (9CI) Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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